Cas no 88799-22-8 (Benzenamine, 2,4-dibromo-N-cyclohexyl-N-methyl-)

• Product Name: Benzenamine, 2,4-dibromo-N-cyclohexyl-N-methyl-
• CAS No: 88799-22-8
• MF: C₁₃H₁₇Br₂N
• MW: 347.088782072067
• CID: 621333
• PubChem ID: 13113841
• Update Time: 2025-04-19

Benzenamine, 2,4-dibromo-N-cyclohexyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dibromo-N-cyclohexyl-N-methyl-
• 2,4-dibromo-N-cyclohexyl-N-methylaniline
• DTXSID80518870
• 88799-22-8

• Inchi： 1S/C13H17Br2N/c1-16(11-5-3-2-4-6-11)13-8-7-10(14)9-12(13)15/h7-9,11H,2-6H2,1H3
• InChI Key： MGBKBORVZOETLA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N(C)C1CCCCC1)Br

Computed Properties

• Exact Mass: 346.97073g/mol
• Monoisotopic Mass: 344.97277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 3.2Ų